Cas no 1154899-14-5 (2-{(thiophen-3-yl)methylamino}propan-1-ol)

• Product Name: 2-{(thiophen-3-yl)methylamino}propan-1-ol
• CAS No: 1154899-14-5
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5166823
• PubChem ID: 43499714
• Update Time: 2026-03-04

2-{(thiophen-3-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(3-thienylmethyl)amino]-
• 2-{(thiophen-3-yl)methylamino}propan-1-ol

• Inchi： 1S/C8H13NOS/c1-7(5-10)9-4-8-2-3-11-6-8/h2-3,6-7,9-10H,4-5H2,1H3
• InChI Key： SIQVWNSQXVNWAH-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1C=CSC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{(thiophen-3-yl)methylamino}propan-1-ol

Introduction to 2-{(thiophen-3-yl)methylamino}propan-1-ol (CAS No. 1154899-14-5)

2-{(thiophen-3-yl)methylamino}propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1154899-14-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a thiophen-3-yl moiety linked to a methylamino group on a propyl backbone, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research.

The thiophen-3-yl substituent is a key feature of this compound, contributing to its chemical reactivity and biological interactions. Thiophenes, as heterocyclic aromatic compounds, are well-documented for their role in various biological processes and have been extensively studied for their pharmacological properties. The presence of the thiophen-3-yl group in 2-{(thiophen-3-yl)methylamino}propan-1-ol suggests that this compound may interact with biological targets in a manner similar to other thiophene-based derivatives, which have shown promise in treating a range of diseases.

The methylamino group attached to the propyl chain further enhances the compound's complexity and potential functionality. This moiety can participate in hydrogen bonding and other forms of molecular interaction, making it a valuable component in the design of bioactive molecules. The combination of these structural elements suggests that 2-{(thiophen-3-yl)methylamino}propan-1-ol may exhibit multiple modes of action, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-{(thiophen-3-yl)methylamino}propan-1-ol with greater accuracy. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with biological targets such as enzymes and receptors. The structural features of this compound make it a candidate for further investigation in the context of drug development, particularly for diseases where thiophene-based molecules have shown efficacy.

In the realm of medicinal chemistry, the synthesis and characterization of novel compounds are crucial steps toward developing new treatments. 2-{(thiophen-3-yl)methylamino}propan-1-ol represents an example of how structural diversity can lead to innovative pharmacological solutions. Its unique combination of functional groups provides a rich scaffold for chemical modification, allowing researchers to tailor its properties for specific applications.

The potential applications of 2-{(thiophen-3-yl)methylamino}propan-1-ol extend beyond traditional pharmaceuticals. In agrochemical research, for instance, thiophene derivatives have been explored for their ability to interact with biological systems at low concentrations. This property makes them attractive candidates for developing new pesticides and herbicides that are more effective while minimizing environmental impact.

Furthermore, the study of thiophene-based compounds has implications for materials science. These molecules can be incorporated into polymers and other materials to enhance their functional properties. For example, thiophenes have been used to create conductive polymers that are useful in electronic devices. The versatility of 2-{(thiophen-3-yl)methylamino}propan-1-ol suggests that it could serve as a building block for such advanced materials.

From a research perspective, the synthesis of 2-{(thiophen-3-yli)methylamino}propan -1 -ol offers an opportunity to explore new synthetic pathways and methodologies. The development of efficient synthetic routes is essential for producing complex molecules on a scalable basis. Researchers may employ techniques such as transition metal catalysis or organometallic chemistry to construct the desired structure with high precision.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. In drug discovery pipelines, intermediates like 2-{(thiophen -3 -yli)methylamino}propan -1 -ol play a critical role by providing stepping stones toward final drug candidates. Their modular nature allows chemists to introduce specific functional groups at strategic positions within the molecule, optimizing its biological activity.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The case of 2-{(thiophen -3 -yli)methylamino}propan -1 -ol underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. By integrating experimental data with computational models, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 2-{(thiophen -3 -yli)methylamino}propan -1 -ol (CAS No . 1154899 -14 -5) is a compound with multifaceted potential applications across pharmaceuticals , agrochemicals , and materials science . Its unique structural features , including the thiophen -3 -yli) group and methylamino) moiety , make it an attractive candidate for further study . As research progresses , this molecule is likely to play an important role in advancing our understanding of molecular interactions and developing new technologies .